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Compound of Interest

3-[(Dimethylamino)methylJoxetan-
Compound Name:

3-amine
CAS No.: 2141347-88-6
Cat. No.: B2998409

Get Quote

\ J

IUPAC Name: 3-[(Dimethylamino)methyl]Joxetan-3-amine Common Identifiers: Oxetane
diamine; 3-Amino-3-((dimethylamino)methyl)oxetane Molecular Formula: C6H14N20O Molecular
Weight: 130.19 g/mol

Executive Summary: The "Oxetane Advantage™

In the "escape from Flatland" (the movement away from flat aromatic drug candidates), 3,3-
disubstituted oxetanes have emerged as critical bioisosteres. This specific molecule, 3-
[(Dimethylamino)methyl]Joxetan-3-amine, serves as a metabolic fortress and solubility
enhancer.

It functions primarily as a gem-dimethyl or carbonyl bioisostere but with a distinct advantage:
the oxetane oxygen exerts a strong inductive effect (

), lowering the pKa of the attached amine by 2.5-3.0 log units compared to its carbocyclic
analog (cyclohexylamine or cyclobutylamine). This modulation reduces lysosomal trapping and
hERG liability while improving passive permeability.
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Structural Analysis & Bioisosterism

The molecule consists of a strained 4-membered ether ring substituted at the 3-position with:
e Primary Amine (

): The ligation point for scaffold attachment.

¢ Dimethylaminomethyl Group (

): A solubilizing motif that remains metabolically robust due to the steric bulk of the oxetane
ring.
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Figure 1: The strategic replacement of gem-dimethyl groups with oxetanes to modulate
physicochemical properties.[1][2]

Physicochemical Profile

The following data highlights why this building block is selected during Lead Optimization.
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Property Value | Effect Mechanism

Inductive withdrawal by
pKa (Primary Amine) ~6.5-7.5 oxetane oxygen (2 bonds

away).

Polar ether oxygen reduces
Lipophilicity (LogD) Lowered by ~1.0 unit global lipophilicity vs. gem-
dimethyl.

The strained ring blocks
CYP450 oxidation at the

Metabolic Stability High
-carbon.
B ] The tertiary amine tail provides
Solubility High o
a solubilizing handle.
) Reduces "flatness," improving
Conformation Puckered (~8.7°)

selectivity.

Synthetic Methodology

The synthesis of 3,3-disubstituted oxetanes is non-trivial due to the ring's strain energy (~106
kJ/mol). The most robust route to 3-[(Dimethylamino)methyl]oxetan-3-amine proceeds via
the Bucherer-Bergs formation of the amino acid, followed by reduction and amine alkylation.

Core Protocol: The "Mesylate Displacement" Route

This protocol avoids the use of harsh hydrides on the final amide, utilizing a commercially
viable amino-alcohol intermediate.

Phase 1: Precursor Assembly (Bucherer-Bergs)

Note: This phase generates the 3-amino-3-hydroxymethyl scaffold.
e Reagents: 3-Oxetanone,

, KCN.

e Reaction: Formation of spiro-hydantoin followed by basic hydrolysis (
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)

e Product: 3-Amino-oxetane-3-carboxylic acid.[3]
e Reduction:

reduction of the methyl ester yields 3-Amino-3-(hydroxymethyl)oxetane.

Phase 2: Functionalization to Target (Detailed Protocol)
Starting Material: 3-Amino-3-(hydroxymethyl)oxetane (CAS: 1363383-31-6 for ester precursor).

Step 1: Chemoselective Protection

Goal: Protect the ring nitrogen without reacting the alcohol.

Reagents:

(1.1 eq),

, DCM,

Procedure: Dissolve amino-alcohol in DCM. Add base.[4] Add

slowly. Stir 4h.

Result:tert-butyl (3-(hydroxymethyl)oxetan-3-yl)carbamate.
Step 2: Activation
e Goal: Convert the hydroxyl group into a leaving group (Mesylate).

o Reagents: Methanesulfonyl chloride (MsCl), DIPEA, DCM,

e Procedure: To the Boc-protected intermediate in DCM at

, add DIPEA followed by dropwise MsCI. The reaction is rapid (<1h).
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o Critical Note: Oxetanes are acid-sensitive. Ensure the reaction remains basic/neutral.
Quench with

Step 3: Nucleophilic Displacement
e Goal: Install the dimethylamine tail.
» Reagents: Dimethylamine (

in THF or aqueous),

, Acetonitrile or DMF,

e Procedure: Dissolve the mesylate in MeCN. Add excess dimethylamine (5-10 eq) and base.
Heat in a sealed tube.

e Mechanism:

displacement at the neopentyl-like center. The strain of the oxetane ring does not prohibit
this displacement if temperatures are controlled.

Step 4: Global Deprotection

e Goal: Reveal the primary amine.

e Reagents: TFA/DCM (1:4) or HCI/Dioxane.
» Procedure: Stir at

for 30 min. Evaporate volatiles immediately to prevent acid-catalyzed ring opening (though
3,3-disubstituted oxetanes are relatively stable to acid compared to monosubstituted ones).

 Final Product:3-[(Dimethylamino)methyl]oxetan-3-amine (usually isolated as a bis-
hydrochloride or TFA salt).
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Figure 2: Synthetic workflow from 3-oxetanone to the target diamine.

Applications in Drug Discovery[2][3][6][7]1[8][9]
Solubility Fix for Lipophilic Scaffolds
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When a lead compound possesses a "greasy" gem-dimethyl group (e.g., in a piperidine or

cyclohexane ring), replacing it with the 3,3-oxetane diamine motif often increases aqueous

solubility by 10-50 fold. The tertiary amine provides a protonation site at physiological pH,

while the oxetane reduces the overall LogD.

Basicity Modulation (The "Wuitschik Effect")

Standard aliphatic amines often have pKa values > 9.0, leading to high affinity for P-

glycoprotein (P-gp) or lysosomal sequestration.

e Standard Amine pKa: ~10.5

Oxetane-Modified Amine pKa: ~7.5 This shift brings the pKa closer to physiological pH (7.4),
balancing permeability (neutral species) and solubility (cationic species).

Stability

The 3,3-disubstitution pattern prevents

-deprotonation and oxidation. Unlike simple ethers, the oxetane ring is metabolically stable in
human liver microsomes (HLM) due to the high energy barrier required to form the oxetane
radical cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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